Zinc;acetic acid

• CAS No.: 557-34-6
• Product Name: Zinc;acetic acid
• Molecular Formula: C2H4O2Zn+2
• Molecular Weight: 125.4 g/mol
• IUPAC Name: zinc;acetic acid
• Standard InChI: InChI=1S/C2H4O2.Zn/c1-2(3)4;/h1H3,(H,3,4);/q;+2
• Standard InChIKey: DJWUNCQRNNEAKC-UHFFFAOYSA-L
• SMILES: CC(=O)O.[Zn+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[Zn+2]
• Boiling Point: 908°C
• Colorform: Exists in two crystalline forms, alpha (wurtzite) and beta (sphalerite); White to grayish-white or yellowish powder colorless cubic crystals
• Density: 1.74 at 68 °F (USCG, 1999); 4.04 g/cu cm (sphalerite); 4.09 g/cu cm (wurtzite)
• Melting Point: 83-86 °C
• Physical Description: Obtained in both anhydrous form and as a dihydrate. Both are white crystalline solids. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit spread to the environment. Used to preserve wood, to make other zinc compounds, as a food and feed additive.; Liquid; OtherSolid; PelletsLargeCrystals
• Description: Zinc acetate is an acetate salt in which the cationic component is zinc(2+). It has a role as an astringent. It is a zinc molecular entity and an acetate salt. Given that zinc is an essential element for growth and development of human body, zinc acetate can be used as a dietary supplement for the treatment of zinc deficiency. It plays an important role for the synthesis of cholesterol, protein, and fats. Zinc acetate is employed in the synthesis of layered Zn-arylphosphonates with potential application in sorption, ion exchange or catalysis. It is also used in the ultrasonic preparationof zinc sulfide nanoparticles coated on silica particles. In industry, it has various kinds of applications including wood preservation, manufacturing of other zinc salts as well as ethylene acetate, being used as a dye mordant, and analytical reagent.
• Related CAS: 5970-45-6 (Parent)
• Solubility: Soluble in water, alcohol, dilute mineral acids and alkalies.
• Synonyms: Anhydrous Zinc Acetate; Galzin; Zinc Acetate; Zinc Acetate Anhydrous; Zinc Acetate Dihydrate; Zinc Acetate, Anhydrous
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• PubChem Compound: 21249654
• Last Modified: Nov 11 2021